Cas no 2003686-99-3 (Cyclopentene, 4-(bromomethyl)-4-[2-(methylthio)ethyl]-)

• Product Name: Cyclopentene, 4-(bromomethyl)-4-[2-(methylthio)ethyl]-
• CAS No: 2003686-99-3
• MF: C₉H₁₅BrS
• MW: 235.18440079689
• CID: 5283885
• Update Time: 2025-10-11

Cyclopentene, 4-(bromomethyl)-4-[2-(methylthio)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopentene, 4-(bromomethyl)-4-[2-(methylthio)ethyl]-

• Inchi： 1S/C9H15BrS/c1-11-7-6-9(8-10)4-2-3-5-9/h2-3H,4-8H2,1H3
• InChI Key： YPVLZIDRSXAJHA-UHFFFAOYSA-N
• SMILES： C1CC(CBr)(CCSC)CC=1

Additional information on Cyclopentene, 4-(bromomethyl)-4-[2-(methylthio)ethyl]-

Introduction to Cyclopentene, 4-(bromomethyl)-4-[2-(methylthio)ethyl] and Its Applications in Modern Chemical Research

Cyclopentene, 4-(bromomethyl)-4-[2-(methylthio)ethyl], identified by its CAS number 2003686-99-3, is a versatile intermediate compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, characterized by its cyclopentene core substituted with a bromomethyl group and a 2-(methylthio)ethyl moiety, exhibits unique reactivity that makes it invaluable in the development of novel chemical entities.

The structural features of Cyclopentene, 4-(bromomethyl)-4-[2-(methylthio)ethyl] contribute to its broad applicability in synthetic chemistry. The presence of the bromomethyl group provides a reactive site for nucleophilic substitution reactions, while the 2-(methylthio)ethyl side chain introduces both sulfur and methyl functionalities, enhancing the compound's compatibility with various synthetic pathways. These attributes have positioned it as a key building block in the construction of more complex molecules.

In recent years, advancements in medicinal chemistry have highlighted the importance of such intermediates in drug discovery. The ability to modify both the bromomethyl and methylthioethyl groups allows for fine-tuning of physicochemical properties, such as solubility and metabolic stability, which are critical factors in pharmaceutical development. Researchers have leveraged this compound to synthesize a range of bioactive molecules, including potential candidates for therapeutic intervention.

One notable area where Cyclopentene, 4-(bromomethyl)-4-[2-(methylthio)ethyl] has made significant contributions is in the synthesis of heterocyclic compounds. Heterocycles are prevalent in many bioactive natural products and pharmaceuticals due to their ability to mimic biological structures and interact with biological targets. The incorporation of this intermediate into heterocyclic frameworks has enabled the creation of novel scaffolds with enhanced pharmacological activity. For instance, studies have demonstrated its utility in constructing thiazole derivatives, which exhibit promising antimicrobial and anti-inflammatory properties.

The role of sulfur-containing compounds in medicinal chemistry cannot be overstated. The 2-(methylthio)ethyl group in Cyclopentene, 4-(bromomethyl)-4-[2-(methylthio)ethyl] serves as a scaffold for introducing sulfur into target molecules. Sulfur is known for its ability to modulate biological activity through various mechanisms, including redox interactions and binding to specific protein targets. This has led to the exploration of sulfur-based drugs across multiple therapeutic areas, including oncology and neurology.

Recent research has also explored the use of Cyclopentene, 4-(bromomethyl)-4-[2-(methylthio)ethyl] in polymer chemistry. The reactivity of its functional groups allows for the incorporation into polymer backbones, leading to materials with tailored properties. For example, polymers functionalized with this intermediate have shown promise as drug delivery systems due to their ability to undergo controlled degradation or release profiles.

The synthesis of Cyclopentene, 4-(bromomethyl)-4-[2-(methylthio)ethyl) itself is an intriguing challenge that has been addressed through various methodologies. Modern synthetic approaches often focus on maximizing yield and minimizing side reactions to ensure high purity. Techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the desired framework efficiently. These advances in synthetic methodology have further expanded the utility of this compound in research and industrial applications.

The versatility of Cyclopentene, 4-(bromomethyl)-4-[2-(methylthio)ethyl] is also evident in its role as a precursor for fine chemicals. Fine chemicals are high-value compounds used in various industries, including fragrances, flavors, and agrochemicals. The ability to derivatize this intermediate into more complex structures has enabled the production of specialized molecules that meet specific industrial demands.

In conclusion,Cyclopentene, 4-(bromomethyl)-4-[2-(methylthio)ethy]l (CAS no. 2003686-99-3) represents a significant advancement in synthetic chemistry with far-reaching implications across multiple disciplines. Its unique structural features and reactivity make it an indispensable tool for researchers aiming to develop novel bioactive molecules, advanced materials, and specialized fine chemicals. As research continues to uncover new applications for this compound,Cyclopentene, 4-(bromomethy]l)-[2(methythio)ethy]l will undoubtedly remain at the forefront of chemical innovation.